4,5-Dimethylthiazole-2-carbaldehyde

• IUPAC Name: 4,5-dimethyl-1,3-thiazole-2-carbaldehyde
• InChI: InChI=1S/C6H7NOS/c1-4-5(2)9-6(3-8)7-4/h3H,1-2H3
• InChI Key: RRBIYJOEJILQJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C=O)C
• Molecular Formula: C6H7NOS
• DSSTOX Substance ID: DTXSID80562090
• Molecular Weight: 141.19 g/mol
• CAS RN: 74531-15-0

Description

Synthesis Analysis

The synthesis of 4,5-Dimethylthiazole-2-carbaldehyde involves the reaction of 4,5-Dimethylthiazole with n-BuLi in anhydrous THF, followed by the addition of DMF. Another study reported the synthesis of a novel series of substituted 4,6-dimethyl-2-oxo-1-(thiazol-2-ylamino)-1,2-dihydropyridine-3-carbonitrile derivatives from the reaction of 1-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)thiourea with 2-oxo-N’-arylpropanehydrazonoyl chloride, chloroacetone, α-bromoketones, ethyl chloroacetate, and 2,3-dichloroquinoxaline.

Molecular Structure Analysis

The molecular structure of 4,5-Dimethylthiazole-2-carbaldehyde is represented by the empirical formula C6H7NOS. The molecular weight of the compound is 141.19.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4,5-Dimethylthiazole-2-carbaldehyde include a molecular weight of 141.19 and a density of 1.056 g/mL at 25 °C.

Scientific Research Applications

Medicinal Chemistry

. .

Antibacterial Activity

. This makes 4,5-Dimethylthiazole-2-carbaldehyde a potential candidate for the development of new antibacterial drugs.

Antifungal Activity

. This suggests that 4,5-Dimethylthiazole-2-carbaldehyde could be used in the development of antifungal medications.

Anti-inflammatory Activity

. This makes them potential candidates for the development of new anti-inflammatory drugs.

Antitumor Activity

. This suggests that 4,5-Dimethylthiazole-2-carbaldehyde could be used in the development of new antitumor medications.

Antidiabetic Activity

. This suggests that 4,5-Dimethylthiazole-2-carbaldehyde could be used in the development of new antidiabetic medications.

Antiviral Activity

. This suggests that 4,5-Dimethylthiazole-2-carbaldehyde could be used in the development of new antiviral medications.

Antioxidant Activity

. This suggests that 4,5-Dimethylthiazole-2-carbaldehyde could be used in the development of new antioxidant medications.

Mechanism of Action

Target of Action

4,5-Dimethylthiazole-2-carbaldehyde is a derivative of thiazole, a heterocyclic compound . Thiazoles are known to have diverse biological activities and are found in many biologically active compounds . .

Mode of Action

Thiazole derivatives are known to interact with various biological targets leading to a range of effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Biochemical Pathways

Thiazole derivatives are known to impact a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives are known to have a range of effects at the molecular and cellular level due to their diverse biological activities .

Synthesis routes and methods

Procedure details

Under argon, to a solution of 4,5-dimethylthiazole (0.62 g, 5.5 mmol) in anhydrous THF (40 mL) at −78° C., n-butyllithium (2.3 M in hexanes, 3.6 mL, 8.28 mmol) was slowly added and the reaction mixture was stirred at −78° C. for 1 h. Then a solution of anhydrous DMF (1.1 mL, 14.2 mmol) in anhydrous THF (10 mL) was added. The resulting mixture was stirred for 2.5 hours, allowing the temperature to raise to −60° C. Acetic acid (0.5 mL) and an aqueous solution of ammonium chloride were added, and warmed to room temperature. The resulting solution was extracted with diethyl ether and ethyl acetate. The combined organic phase were dried over sodium sulfate, filtered and evaporated. The crude product was purified by flash chromatography (silica gel, PE/EA, 1/0 to 7/3) to afford 4,5-dimethyl-1,3-thiazole-2-carbaldehyde, as a yellow oil which turns into a white solid after storage at −18° C. LCMS m/z (M+H) 142.1 found, 142.1 required.